Cas no 82060-67-1 (7-methoxyquinoline-8-carbaldehyde)

• Product Name: 7-methoxyquinoline-8-carbaldehyde
• CAS No: 82060-67-1
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• MDL: MFCD24386993
• CID: 5232565
• PubChem ID: 21271230
• Update Time: 2026-03-07

7-methoxyquinoline-8-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-methoxyquinoline-8-carbaldehyde

• MDL： MFCD24386993
• Inchi： 1S/C11H9NO2/c1-14-10-5-4-8-3-2-6-12-11(8)9(10)7-13/h2-7H,1H3
• InChI Key： FUNBQTYAAUCTPN-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(OC)C=2C=O)C=CC=1

Computed Properties

• Exact Mass: 187.063328530g/mol
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 7-methoxyquinoline-8-carbaldehyde

7-Methoxyquinoline-8-carbaldehyde: A Comprehensive Overview

7-Methoxyquinoline-8-carbaldehyde (CAS No. 82060-67-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 7-methoxyquinoline-8-carbaldehyde consists of a quinoline ring with a methoxy group at the 7-position and an aldehyde group at the 8-position. The presence of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery.

Recent studies have highlighted the biological activities of 7-methoxyquinoline-8-carbaldehyde. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its potent antiproliferative effects on various cancer cell lines. The compound has been shown to inhibit cell growth and induce apoptosis through mechanisms that are still being elucidated. These findings suggest that 7-methoxyquinoline-8-carbaldehyde could serve as a lead compound for the development of anticancer drugs.

In addition to its antiproliferative properties, 7-methoxyquinoline-8-carbaldehyde has also been investigated for its antimicrobial activity. Studies have reported that it exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, making it a potential candidate for the development of new antibiotics. The mechanism of action is thought to involve disruption of bacterial cell membranes, leading to cell death.

The synthetic accessibility of 7-methoxyquinoline-8-carbaldehyde is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and in high yields. One notable method involves the condensation of 7-methoxyquinoline with an appropriate aldehyde precursor, followed by oxidation to form the aldehyde group. This synthetic flexibility allows for easy modification and optimization of the compound's structure for specific applications.

The pharmacokinetic properties of 7-methoxyquinoline-8-carbaldehyde have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. However, further research is needed to fully understand its behavior in biological systems and to optimize its pharmacological properties.

In the context of drug discovery, 7-methoxyquinoline-8-carbaldehyde has been used as a scaffold for the design and synthesis of more complex molecules with enhanced biological activities. For example, researchers have explored the introduction of additional functional groups or substituents to improve potency and selectivity. These efforts have led to the identification of several derivatives with improved therapeutic potential.

The safety profile of 7-methoxyquinoline-8-carbaldehyde is an important consideration in its development as a pharmaceutical agent. Toxicity studies conducted in vitro and in animal models have shown that it is generally well-tolerated at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety assessments are required before it can be advanced to clinical trials.

Clinical trials are currently underway to evaluate the efficacy and safety of 7-methoxyquinoline-8-carbaldehyde-based compounds in treating various diseases. Early results from phase I trials have been promising, with no significant adverse effects reported at tested doses. These findings provide a strong foundation for further clinical development.

In conclusion, 7-methoxyquinoline-8-carbaldehyde (CAS No. 82060-67-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its diverse biological activities and favorable pharmacokinetic properties, make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties for clinical use.